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Allenyltributyltin(lV), with the Chemical Abstracts Service (CAS) number 53915-69-8, belongs
to the class of organostannanes, which are compounds containing a tin-carbon bond.[1][2][3][4]
[5] Its utility in synthetic chemistry stems from the unique reactivity of the allenyl group
(CH2=C=CH-). This moiety can act as a potent nucleophile, enabling the formation of carbon-
carbon bonds with a variety of electrophiles.

What makes allenyltributyltin(IV) particularly valuable is its ability to react with high
regioselectivity, typically at the y-carbon (the terminal CHz group). This reaction, often mediated
by a Lewis acid, allows for the synthesis of both homoallenic and homopropargyl alcohols from
aldehydes and ketones, providing access to synthetically useful and often challenging
structural motifs found in numerous natural products and pharmaceutical agents.[6][7][8][9] The
tributyltin group serves as a stable, yet reactive, handle that can be readily cleaved under mild
conditions, making it an excellent choice for complex, multi-step syntheses.

Physicochemical and Spectroscopic Properties

A thorough understanding of a reagent's properties is fundamental to its effective and safe use
in the laboratory. The key properties of allenyltributyltin(IV) are summarized below.
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Table 1: Physicochemical Properties of

Allenyltributyitin(1V)

Property Value Source(s)
CAS Number 53915-69-8 [1][2][5]
Molecular Formula CisH30Sn [11[2][5]
Molecular Weight 329.11 g/mol [1112][5]
Appearance C.:Ieér, colorless to pale yellow 2]
liquid

Boiling Point 265 °C (lit.) [1112]
Density 1.107 g/mL at 25 °C (lit.) [11[2]
Refractive Index n20/D 1.500 (lit.) [1][2]
Flash Point >110 °C (>230 °F) [1][2]

Spectroscopic Characterization

Spectroscopic analysis is crucial for verifying the identity and purity of allenyltributyltin(IV).
The expected characteristic signals are detailed below. This data serves as a self-validating
system for confirming the successful synthesis or purity of the reagent before its use in a critical
reaction step.

Table 2: Key Spectroscopic Signatures for
Allenyltributyltin(l1V)
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Technique

Characteristic Absorption /
Chemical Shift (8)

Assignment and Rationale

Infrared (IR)

~1940 cm~! (strong)

C=C=C asymmetric stretch.
This is the most diagnostic
peak for the allenic functional
group. Its high intensity and
unique position in a relatively
uncongested region of the
spectrum make it an
unambiguous identifier.[10][11]

2850-2960 cm™1 (strong)

C-H stretch (sp?). These
signals arise from the
numerous C-H bonds in the
three butyl groups attached to
the tin atom.

1H NMR

~4.1-4.3 ppm (triplet)

Allenyl CHz. Protons on the
terminal (y) carbon of the
allene, coupled to the methine
proton. Tin satellites (2J(*1°Sn-
1H) = 50 Hz) are typically
observed.[5]

~4.8-5.0 ppm (triplet of triplets)

Allenyl CH. The central proton
of the allene, coupled to both
the terminal CHz protons and

the tin atom.

0.8-1.6 ppm (multiplets)

Butyl groups. A series of
overlapping signals
corresponding to the -CHs, -
CHz2-, and -CH:- protons of the

three butyl chains.

13C NMR

~210 ppm

Allenyl C (central). The sp-
hybridized central carbon of
the allene moiety exhibits a

characteristic downfield shift.

© 2026 BenchChem. All rights reserved.

3/13

Tech Support


https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.masterorganicchemistry.com/2016/11/23/quick_analysis_of_ir_spectra/
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Allenyl C (terminal). The sp2?-
~80-90 ppm hybridized terminal carbons of
the allene.

Butyl groups. Four distinct

signals corresponding to the

~9-30 ppm
PP four unique carbons of the
butyl chains.
Tetralkyltin. The chemical shift
is characteristic of a tetra-alkyl
195n NMR ~-510-15 ppm substituted tin atom. The

precise shift can be solvent-
dependent.[5][12]

Synthesis of Allenyltributyltin(lV): A Practical
Workflow

The synthesis of allenyltributyltin(IV) is typically achieved via the reaction of a propargylic
precursor with an organotin nucleophile or by the reaction of an allenyl organometallic with a
tributyltin halide. A common and reliable method involves the reaction of propargyl bromide with
a tributyltin cuprate reagent.

Causality in Experimental Design

The choice of a cuprate reagent, generated in situ from tributyltin lithium and a copper(l) salt, is
deliberate. Tributyltin lithium itself is a hard nucleophile and would primarily attack the bromide
in an Sn2 fashion, leading to the isomeric propargylstannane. The cuprate is a softer
nucleophile, which favors an Sn2' pathway, attacking the terminal alkyne carbon and inducing a
rearrangement that selectively yields the desired allenyl product. Anhydrous conditions are
critical, as organolithium and cuprate reagents are highly reactive towards protic sources like
water.

Experimental Protocol: Synthesis via Sn2' Displacement

This protocol is a self-validating system; successful execution should yield a product whose
spectroscopic data matches that described in Table 2.
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» Reaction Setup:

o

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a
thermometer, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF, 100 mL).

o Cool the flask to -78 °C using a dry ice/acetone bath.
o Add tributyltin hydride (1.1 eq) to the cooled THF.

o Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, keeping the internal
temperature below -70 °C. Stir for 30 minutes to generate tributyltin lithium.

o In a separate flask, prepare a solution of copper(l) bromide-dimethyl sulfide complex
(CuBr-SMez, 1.1 eq) in anhydrous THF (20 mL).

o Transfer the CuBr solution to the tributyltin lithium solution via cannula, maintaining the -78
°C temperature. Stir for 20 minutes to form the Gilman-like cuprate reagent.

e Reaction Execution:

o Add propargyl bromide (1.0 eq, 80% solution in toluene) dropwise to the cuprate solution.
The reaction is typically rapid.

o Stir the mixture at -78 °C for 2 hours.
o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
(NH4CI, 50 mL).

o Allow the mixture to warm to room temperature.
o Transfer the mixture to a separatory funnel and add diethyl ether (100 mL).

o Wash the organic layer sequentially with saturated NH4Cl (2 x 50 mL) and brine (1 x 50
mL).
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o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
the solvent under reduced pressure.

o The crude product is purified by vacuum distillation or column chromatography on silica
gel (eluting with hexanes) to yield allenyltributyltin(IV) as a clear liquid.

Visualization of Synthesis Workflow
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Reagent Preparation
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Caption: Workflow for the synthesis of allenyltributyltin(IV).
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Key Applications in Drug Development & Synthesis

The primary application of allenyltributyltin(lV) is as a nucleophilic propargyl or allenyl anion
synthon. Its reaction with carbonyl compounds, particularly aldehydes, is a cornerstone
transformation for building stereochemically complex frameworks.

Mechanism: Lewis Acid-Mediated Addition to Aldehydes

The reaction of allenyltributyltin(IV) with an aldehyde is not spontaneous and requires
activation, typically with a Lewis acid such as boron trifluoride etherate (BFs-OEtz).

Pillar of Trustworthiness (Self-Validation): The mechanism explains the observed products. The
reaction proceeds through a six-membered cyclic transition state. The Lewis acid coordinates
to the aldehyde's carbonyl oxygen, rendering the carbonyl carbon highly electrophilic. The
allenylstannane then attacks the activated carbonyl. The regioselectivity is controlled by this
cyclic transition state, which directs the attack to occur at the y-carbon of the allenyl system.

This reaction can yield two different isomeric products: a homoallenic alcohol or a
homopropargyl alcohol. The product distribution is often dependent on the specific Lewis acid
used, the solvent, and the temperature, allowing for tunable selectivity.

o Type | (Se2') Pathway: This is the most common pathway. The nucleophilic attack occurs at
the y-carbon, with a concomitant shift of the double bond, leading to the formation of a
homopropargyl alcohol (an alcohol with a terminal alkyne).

o Type Il (Se2) Pathway: Under certain conditions, the reaction can proceed without
rearrangement to give the homoallenic alcohol (an alcohol adjacent to an allene).

The ability to selectively generate either of these valuable building blocks from the same set of
starting materials highlights the synthetic power of this reagent.[2][13][14]

Visualization of Reaction Mechanism

Caption: Reaction of allenyltributyltin(IV) with an aldehyde.

Safety, Handling, and Disposal
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Trustworthiness through Safety: Proper handling is paramount. Organotin compounds are
notoriously toxic.

o Toxicity: Allenyltributyltin(lV) is classified as toxic if swallowed and harmful in contact with
skin.[2][15] It causes skin and serious eye irritation and may cause respiratory irritation.[15]
The most significant danger is its potential to cause damage to organs (particularly the
immune system and central nervous system) through prolonged or repeated exposure.[12]

e Environmental Hazard: This compound is very toxic to aquatic life with long-lasting effects
and must not be released into the environment.[15]

e Handling:
o Work exclusively in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves (nitrile is often insufficient; butyl rubber or laminate gloves are
recommended), and safety goggles/face shield.

o Avoid inhalation of vapors and any contact with skin or eyes. In case of contact, flush
immediately and thoroughly with water and seek medical attention.[15]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
strong oxidizing agents.

o Disposal: All waste containing allenyltributyltin(lV) must be treated as hazardous waste
and disposed of according to institutional and local regulations. Do not dispose of down the
drain.

Conclusion

Allenyltributyltin(lV) is a reagent of significant strategic importance in organic synthesis. Its
predictable reactivity, coupled with the ability to tune reaction conditions to favor different
isomeric products, makes it an invaluable tool for the construction of complex molecules
relevant to the pharmaceutical and natural product sectors.[16][17][18] While its toxicity
necessitates careful handling and disposal, a thorough understanding of its properties and

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1299820/docs?utm_src=pdf-body#introduction-the-unique-utility-of-allenylstannanes
https://www.researchgate.net/publication/5882690_Aqueous_Barbier_Allylation_of_Aldehydes_Mediated_by_Tin
https://pubmed.ncbi.nlm.nih.gov/19603781/
https://pubmed.ncbi.nlm.nih.gov/19603781/
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt01980j
https://pubmed.ncbi.nlm.nih.gov/19603781/
https://pubmed.ncbi.nlm.nih.gov/19603781/
https://www.benchchem.com/product/b1299820/docs?utm_src=pdf-body#introduction-the-unique-utility-of-allenylstannanes
https://www.benchchem.com/product/b1299820/docs?utm_src=pdf-body#introduction-the-unique-utility-of-allenylstannanes
https://www.mdpi.com/2073-4344/12/6/595
https://www.researchgate.net/publication/328556856_Active_Pharmaceutical_Ingredients_in_Synthesis
https://www.mdpi.com/2073-4344/14/1/84
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

reaction mechanisms allows the modern synthetic chemist to harness its power for the efficient
and elegant synthesis of valuable chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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